Cas no 58955-43-4 (1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 58955-43-4
• MF: C₅H₅BrN₂OS
• MW: 221.074998617172
• CID: 4776955
• Update Time: 2025-11-01

1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-3-bromo-isothiazol-4-yl)-ethanone
• 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one
• 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethanone

• Inchi： 1S/C5H5BrN2OS/c1-2(9)3-4(6)8-10-5(3)7/h7H2,1H3
• InChI Key： WVHBILGIFFDXGM-UHFFFAOYSA-N
• SMILES： BrC1C(C(C)=O)=C(N)SN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2

Additional information on 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one

Comprehensive Overview of 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one (CAS No. 58955-43-4)

1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one, with the CAS number 58955-43-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and bromo functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the scientific community has focused on thiazole derivatives due to their broad-spectrum biological properties. 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one is no exception, as its unique structure allows for modifications that can enhance its efficacy. For instance, the bromo substituent offers a reactive site for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend in precision medicine and personalized therapeutics, where tailored compounds are designed to address specific patient needs.

The compound's CAS No. 58955-43-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in contemporary research. One of the most common queries revolves around its synthetic pathways and reaction mechanisms. Scientists are exploring eco-friendly synthesis methods, such as green chemistry approaches, to minimize environmental impact. This resonates with the global push toward sustainable chemistry, a topic that has gained traction in both industry and academia.

Another area of interest is the compound's potential role in agrochemical development. With the rising need for crop protection solutions, researchers are investigating thiazole-based compounds for their pesticidal and herbicidal properties. 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one could serve as a precursor for developing next-generation agrochemicals that are both effective and environmentally benign. This aligns with the increasing consumer demand for organic farming and reduced chemical residues in food products.

From a pharmacological perspective, the compound's amino group provides a handle for further derivatization, making it a candidate for drug design projects. Its potential applications in treating antibiotic-resistant infections and chronic inflammatory conditions are particularly noteworthy. These topics are highly searched in medical and scientific forums, reflecting the public's concern over antimicrobial resistance and the need for innovative treatments.

In summary, 1-(5-amino-3-bromo-1,2-thiazol-4-yl)ethan-1-one (CAS No. 58955-43-4) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable building block for researchers aiming to address some of the most pressing challenges in modern science. As the demand for sustainable and efficient chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of these industries.